4-{4-[(Diethylamino)carbonyl]anilino}-4-oxobutanoic acid

• IUPAC Name: 4-[4-(diethylcarbamoyl)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C15H20N2O4/c1-3-17(4-2)15(21)11-5-7-12(8-6-11)16-13(18)9-10-14(19)20/h5-8H,3-4,9-10H2,1-2H3,(H,16,18)(H,19,20)
• InChI Key: RFMLKYMGAYQGBE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)O
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol
• CAS No.: 940510-52-1

Description

“4-{4-[(Diethylamino)carbonyl]anilino}-4-oxobutanoic acid” is a chemical compound with the molecular formula C15H20N2O4. It has a molecular weight of 292.33. The compound is used for research purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H20N2O4/c1-3-17(4-2)15(21)11-5-7-12(8-6-11)16-13(18)9-10-14(19)20/h5-8H,3-4,9-10H2,1-2H3,(H,16,18)(H,19,20). This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 292.33 and a molecular formula of C15H20N2O4. Other physical and chemical properties such as melting point, boiling point, and solubility were not available in the search results.

Scientific Research Applications

Chemical Reactions and Synthesis

Research on 4-oxobutanoic acid derivatives, including compounds structurally related to 4-{4-[(Diethylamino)carbonyl]anilino}-4-oxobutanoic acid, has shown varied applications in chemical synthesis. For example, these compounds participate in reactions forming different fused tricyclic systems when reacted with 1,3-binucleophiles, demonstrating their utility in creating complex organic molecules (Grinev, Amalchieva, & Egorova, 2017). Additionally, their interactions with 2-(aminophenyl)methanol lead to novel organic structures, further illustrating their role in advancing synthetic organic chemistry (Amalʼchieva, Grinev, Demeshko, & Yegorova, 2022).

Antimicrobial Activity

Amide derivatives of 4-oxobutanoic acids have been explored for their antimicrobial properties. A study on chiral 4-oxobutanoic acid derivatives demonstrated significant antifungal and antibacterial activities, highlighting their potential as leads in developing new antimicrobial agents (Sana, Khan, Zaidi, Ambreen, Khan, & Perveen, 2011).

Molecular and Structural Analysis

Investigations into the molecular structure and properties of 4-oxobutanoic acid derivatives have provided insights into their chemical behavior. Studies using techniques like FT-IR and molecular docking have analyzed their hyperpolarizability, molecular electrostatic potential, and interactions with biological targets, offering a foundation for the design of materials and drugs with tailored properties (Raju, Panicker, Nayak, Narayana, Sarojini, Van Alsenoy, & Al‐Saadi, 2015).

Medicinal Chemistry Applications

The synthesis and characterization of organotin (IV) derivatives of 4-oxobutanoic acid have shown potential in medicinal applications. These compounds exhibit antimicrobial activity and have been assessed for their interaction with DNA and anticancer properties, suggesting their relevance in pharmaceutical research and development (Sirajuddin, Ali, McKee, Wadood, & Ghufran, 2019).

Safety and Hazards

The compound is labeled as an irritant. For safety information, one should refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.